Cas no 56575-49-6 (1,4,7-Triazecine, decahydro-)

• Product Name: 1,4,7-Triazecine, decahydro-
• CAS No: 56575-49-6
• MF: C₇H₁₇N₃
• MW: 143.229981184006
• CID: 348485
• PubChem ID: 5248339
• Update Time: 2025-04-19

1,4,7-Triazecine, decahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Triazecine, decahydro-
• 1,4,7-triazecane
• [10]aneN3
• 1,4,7-Triazacyclodecane
• ITIURFCAPKNNCK-UHFFFAOYSA-N
• DTXSID10413102
• SCHEMBL472220
• 56575-49-6
• AKOS006352886

• Inchi： 1S/C7H17N3/c1-2-8-4-6-10-7-5-9-3-1/h8-10H,1-7H2
• InChI Key： ITIURFCAPKNNCK-UHFFFAOYSA-N
• SMILES： N1CCNCCNCCC1

Computed Properties

• Exact Mass: 143.14241
• Monoisotopic Mass: 143.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 240.5°C at 760 mmHg
• Flash Point: 101.1°C
• Refractive Index: 1.425
• PSA: 36.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines